N-(2-methoxyphenyl)-4-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide

• IUPAC Name: N-(2-methoxyphenyl)-4-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C19H20F3N3O2/c1-27-17-8-3-2-7-16(17)23-18(26)25-11-9-24(10-12-25)15-6-4-5-14(13-15)19(20,21)22/h2-8,13H,9-12H2,1H3,(H,23,26)
• InChI Key: ONXPULUFNWVSKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H20F3N3O2
• Molecular Weight: 379.4 g/mol

Description

N-(2-methoxyphenyl)-4-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide, also known as WAY-100635, is a selective serotonin receptor antagonist. It is widely used in scientific research to study the role of serotonin in various physiological and pathological processes.

Mechanism of Action

N-(2-methoxyphenyl)-4-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide acts as a selective antagonist of the 5-HT1A receptor subtype. By blocking the activity of this receptor, it modulates the release of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. This leads to changes in behavior and mood, making it a useful tool for studying the role of serotonin in various physiological and pathological processes.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-4-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce anxiety and depression-like behaviors in animal models, suggesting a potential therapeutic role in the treatment of mood disorders. It also modulates the release of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain, which may have implications for the treatment of other neurological disorders such as Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

N-(2-methoxyphenyl)-4-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has several advantages for lab experiments. It is a highly selective antagonist of the 5-HT1A receptor subtype, making it a useful tool for studying the role of serotonin in various physiological and pathological processes. It is also relatively easy to synthesize and purify, making it readily available for research purposes.
However, there are also some limitations to the use of N-(2-methoxyphenyl)-4-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide in lab experiments. It has a short half-life in vivo, which may limit its effectiveness in certain experiments. Additionally, it has been shown to have off-target effects at high concentrations, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(2-methoxyphenyl)-4-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide. One area of interest is the development of new compounds with improved pharmacokinetic properties, such as longer half-lives and increased selectivity for the 5-HT1A receptor subtype. Another area of interest is the investigation of the role of serotonin in the development and progression of neurological disorders such as Alzheimer's disease and multiple sclerosis. Finally, there is a need for further research on the potential therapeutic applications of N-(2-methoxyphenyl)-4-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide in the treatment of mood disorders and other neurological conditions.

Scientific Research Applications

N-(2-methoxyphenyl)-4-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide is widely used in scientific research to study the role of serotonin receptors in various physiological and pathological processes. It is particularly useful in studying the 5-HT1A receptor subtype, which is involved in the regulation of mood, anxiety, and stress. The compound is used to investigate the effects of serotonin receptor agonists and antagonists on behavior, neurotransmitter release, and neuronal activity in animal models.